![molecular formula C4H3N3O4 B1335859 Dihydroxy-1,2,4-triazine-6-carboxylic acid CAS No. 13924-15-7](/img/structure/B1335859.png)
Dihydroxy-1,2,4-triazine-6-carboxylic acid
Overview
Description
Dihydroxy-1,2,4-triazine-6-carboxylic acid, also known as DTCA, is a cyclic organic compound belonging to the heterocyclic family of compounds. It is a colorless, water-soluble solid with a molecular formula of C3H4N2O4. DTCA is a common intermediate used in the synthesis of a variety of organic compounds. It has also been used in the synthesis of pharmaceutical drugs, agrochemicals, and other specialty chemicals.
Scientific Research Applications
Electrochemical Oxidation and Synthesis
- Electrochemical Synthesis : Fotouhi, Nematollahi, and Heravi (2007) investigated the electrochemical oxidation of 3,4-dihydroxy benzoic acid in the presence of 6-methyl-l,2,4-triazine-3-thione-5-one. Their study led to the electrochemical synthesis of 7H-thiazolo[3,2-b]-1,2,4-triazin-7-one derivative in aqueous media, showcasing a novel synthetic application of triazine derivatives (Fotouhi, Nematollahi & Heravi, 2007).
Organic Synthesis and Chemical Reactions
- Regioselective Synthesis : Ohsumi and Neunhoeffer (1992) achieved the regioselective synthesis of ethyl 1,2,4-triazine-5-carboxylates, highlighting the precision and control attainable in the synthesis of triazine compounds (Ohsumi & Neunhoeffer, 1992).
- Oxidation Processes : Zel'tser, Mironovich, and Promonenkov (1982) showed that 1,2,4-triazine-6-carboxylic acids can be obtained by oxidizing 3,5-disubstituted 6-methyl-1,2,4-triazines with hydrogen peroxide in acidic media. This indicates the chemical versatility and reactivity of triazine derivatives in oxidation reactions (Zel'tser, Mironovich & Promonenkov, 1982).
Structural Analysis and Reassignments
- Structural Reassignment : Schuan et al. (1979) demonstrated the importance of accurate structural characterization in triazine chemistry, as they reassigned the structure of a previously reported triazine derivative, highlighting the challenges and advancements in structural elucidation of these compounds (Schuan et al., 1979).
Preparation and Synthesis of Derivatives
- Preparation of Triazine Derivatives : Gambert, Kuratli, and Martin (2004) focused on the preparation of dihydro[1,2,4]triazine-3-carboxylic acid derivatives, exploring the potential of these compounds as building blocks for the synthesis of complex chemical libraries. Their work underscores the role of triazine derivatives in the development of diverse chemical compounds (Gambert, Kuratli & Martin, 2004).
Dendrimeric Complex Synthesis
- Synthesis of Dendrimeric Complexes : Uysal and Koç (2010) synthesized dendrimeric complexes involving triazine and investigated their magnetic behaviors. This research illustrates the application of triazine derivatives in the field of material science, particularly in the creation of complex molecular structures with potential technological applications (Uysal & Koç, 2010).
Medicinal Chemistry and Imaging Applications
- PET Tracer Synthesis : Wang, Gao, and Zheng (2014) synthesized carbon-11-labeled 4-(phenylamino)-pyrrolo[2,1-f][1,2,4]triazine derivatives as potential PET tracers for imaging. This demonstrates the use of triazine derivatives in the development of diagnostic tools in the medical field (Wang, Gao & Zheng, 2014).
Spectroscopic Studies and Anticancer Applications
- Anticancer Studies : Refat, El‐Deen, El-Garib, and Abd El-Fattah (2015) conducted spectroscopic and anticancer studies on new synthesized copper(II) and manganese(II) complexes with 1,2,4-triazines thiosemicarbazide. Their findings highlight the potential of triazine derivatives in developing new anticancer agents, emphasizing the role of these compounds in pharmaceutical research (Refat, El‐Deen, El-Garib & Abd El-Fattah, 2015).
Mechanism of Action
Target of Action
Dihydroxy-1,2,4-triazine-6-carboxylic acid is a derivative of triazine . Triazines are a class of nitrogen-containing heterocycles
Mode of Action
Triazines, the parent class of this compound, are known to undergo reactions with dienophiles . These reactions can lead to a cascade of transformations, including the elimination of a nitrogen molecule or nitrile from the cycloadduct, a retro-Diels–Alder reaction, and subsequent aromatization of the intermediate product .
Biochemical Pathways
Triazines are known to be used in various biochemical applications, including as a non-regenerating sulfide removal agent in the oil and gas and petroleum processing industries .
Result of Action
Triazines, the parent class of this compound, are known to have various effects, including the degradation of certain compounds and the inhibition of proliferation in certain cells .
Future Directions
Properties
IUPAC Name |
3,5-dioxo-2H-1,2,4-triazine-6-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3N3O4/c8-2-1(3(9)10)6-7-4(11)5-2/h(H,9,10)(H2,5,7,8,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLKNGGRZZIWWLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NNC(=O)NC1=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90408051 | |
Record name | dihydroxy-1,2,4-triazine-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90408051 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13924-15-7 | |
Record name | dihydroxy-1,2,4-triazine-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90408051 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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